Cas no 2172025-80-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid
• CAS No: 2172025-80-6
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6322750
• PubChem ID: 165808782
• Update Time: 2025-07-02

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid
• EN300-1516327
• 2172025-80-6
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]propanoic acid

• Inchi： 1S/C27H26N2O5/c30-25(31)14-15-28-26(32)23(18-8-2-1-3-9-18)16-29-27(33)34-17-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h1-13,23-24H,14-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HQZNRAJDBUFPQF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2172025-80-6)

In the realm of organic chemistry and pharmaceutical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2172025-80-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to ensure high yields and purity.

The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid plays a pivotal role in modern peptide chemistry. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2172025-80-6 applications" to understand its versatility. This compound is particularly valuable in the synthesis of bioactive peptides, which are increasingly explored for therapeutic purposes, such as antimicrobial agents, hormone analogs, and targeted drug delivery systems. The growing interest in personalized medicine and bioconjugation techniques has further amplified its relevance.

One of the most searched questions related to this compound is "How to remove Fmoc group in peptide synthesis?" The answer lies in the use of mild bases like piperidine, which cleaves the Fmoc moiety while preserving the integrity of the peptide chain. This process is essential for iterative peptide elongation, a technique central to the production of complex biomolecules. Additionally, the phenylpropanamido moiety in CAS 2172025-80-6 contributes to its stability and solubility, making it a preferred choice for researchers working with hydrophobic peptide sequences.

From an industrial perspective, the demand for high-purity Fmoc-amino acids like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid is driven by the expanding market for peptide-based therapeutics. Recent trends indicate a surge in inquiries about "green chemistry in peptide synthesis" and "sustainable Fmoc removal methods," reflecting the scientific community's focus on environmentally friendly practices. Innovations in catalytic deprotection and solvent-free synthesis are expected to further enhance the utility of this compound.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2172025-80-6) stands as a cornerstone in peptide research, bridging the gap between academic discovery and industrial application. Its compatibility with automated synthesizers and adaptability to diverse chemical environments underscore its enduring importance in the field. As peptide therapeutics continue to revolutionize medicine, compounds like this will remain at the forefront of scientific innovation.